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Compound of Interest

Compound Name: Stearyl linolenate
CAS No.: 17673-60-8
Cat. No.: B098550
Get Quote
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Executive Technical Clarification

Critical Note on Nomenclature: The CAS number 17673-53-9 corresponds to Stearyl Linoleate
(Octadecyl (9Z,122)-octadeca-9,12-dienoate), a di-unsaturated wax ester.[1][2]

o Stearyl Linoleate (C36H6802): CAS 17673-53-9 (Focus of this guide).[1][2][3]
o Stearyl Linolenate (C36H6602): CAS 17673-60-8 (Tri-unsaturated).[1][2]

This guide strictly profiles the CAS-specified compound, Stearyl Linoleate, a critical "soft wax"
used to modulate crystallinity in lipid nanoparticles (LNPs) and enhance permeability in topical
formulations.[1][2]

Chemical Identity & Physicochemical Profile

Stearyl linoleate is a long-chain wax ester formed by the esterification of stearyl alcohol (C18:
[1][2]0) and linoleic acid (C18:2, n-6).[1][2] Unlike saturated wax esters (e.g., stearyl stearate,
MP ~60°C) which form brittle, highly crystalline lattices, stearyl linoleate possesses a low

melting point and semi-solid behavior due to the cis-double bonds in the linoleic moiety.[1][2]
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Specification

Chemical Name

Octadecyl (9Z,122)-octadeca-9,12-dienoate

CAS Number 17673-53-9
Molecular Formula C36He6s02
Molecular Weight 532.93 g/mol

Physical State (25°C)

Semi-solid / Low-melting solid

Melting Point 36°C — 38°C (Body Temperature Range)
N Soluble in chloroform, hexane, toluene;
Solubility ]
Insoluble in water
LogP ~15.7 (Highly Lipophilic)

Oxidation Risk

Moderate (Contains bis-allylic protons)

Synthesis & Purification Strategies

For research-grade applications requiring >99% purity (free of free fatty acids), chemical

synthesis via acid chlorides or Steglich esterification is preferred over enzymatic routes due to

higher conversion rates and easier purification.[1][2]

Protocol: Steglich Esterification (High Purity)

This method avoids harsh thermal conditions, preserving the cis-configuration of the double
bonds.[1]

Reagents:

Linoleic Acid (1.0 eq)[1][2]

Stearyl Alcohol (1.1 eq)[1][2]

DCC (N,N'-Dicyclohexylcarbodiimide) (1.1 eq)[1][2]

DMAP (4-Dimethylaminopyridine) (0.1 eq)[1][2]
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» Solvent: Dry Dichloromethane (DCM)[1][2]
Workflow:

» Dissolution: Dissolve Linoleic Acid and Stearyl Alcohol in dry DCM under Nitrogen
atmosphere.

o Activation: Add DMAP (catalyst).

e Coupling: Dropwise addition of DCC solution at 0°C. Stir at Room Temp (RT) for 12—-24
hours.

« Filtration: Filter off the precipitated Dicyclohexylurea (DCU) byproduct.
e Wash: Wash filtrate with 0.5N HCI, saturated NaHCOs, and brine.

 Purification: Silica gel column chromatography (Hexane:Ethyl Acetate 95:5).
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Figure 1: Steglich esterification pathway for the synthesis of Stearyl Linoleate.

Application in Drug Delivery: The "Imperfection” Theory

In Solid Lipid Nanoparticles (SLNs), a perfect crystal lattice (formed by saturated waxes like
Cetyl Palmitate) often leads to drug expulsion during storage.[1] As the lipid recrystallizes into a
stable

-form, the drug is squeezed out.[1][2]
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Stearyl Linoleate acts as a Crystallinity Modifier. Its "kinked" unsaturated chain disrupts the
ordered packing of the lipid matrix without making it fully liquid (like an oil).[1] This creates
"nanoscopic imperfections" or voids within the solid core where drug molecules can reside,
significantly improving Drug Loading (DL) and Encapsulation Efficiency (EE).[1]

Formulation Protocol: Nanostructured Lipid Carrier (NLC)

Objective: Encapsulate a lipophilic drug (e.g., Retinyl Palmitate) using Stearyl Linoleate.[1]
e Lipid Phase:

o Solid Lipid: Stearic Acid (70%)[1][2]

o Liquid/Semi-solid Lipid: Stearyl Linoleate (30%)[1]

o Drug: 5% w/w of total lipid.

o Melt at 75°C.

Aqueous Phase:

o Surfactant: Poloxamer 188 (2% w/v) in Milli-Q water.[1][2]

o Heatto 75°C.

Pre-Emulsion:

o Add Aqueous phase to Lipid phase under high-shear stirring (Ultra-Turrax, 10,000 rpm, 5
min).

Homogenization:

o Pass through High-Pressure Homogenizer (HPH) at 500 bar (3 cycles).

Solidification:

o Cool rapidly to 4°C to fix the "imperfect” crystal lattice.
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Figure 2: Mechanism of Stearyl Linoleate in enhancing drug loading within Nanostructured
Lipid Carriers (NLCs).[1][2]

Analytical Characterization Protocols

To validate "Research Grade" status, the following metrics must be met.

A. Proton NMR (*1H-NMR)

Used to confirm the ester bond and the integrity of the double bonds (absence of oxidation).[1]
¢ Solvent: CDCls
+ Key Signals:

o 5.35 ppm (Multiplet): Vinyl protons (-CH=CH-).[1][2] Integration should match 4H.
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o 4.05 ppm (Triplet):
-methylene protons of the alcohol part (-CH2-O-CO-).[1][2]

o 2.77 ppm (Triplet): Bis-allylic protons (=CH-CH2-CH=).[1][2] Critical: Loss of this peak
indicates oxidation.

o 2.29 ppm (Triplet):

-methylene protons of the acid part (-CH2-COO-).[1][2]

B. Differential Scanning Calorimetry (DSC)

Used to determine the melting behavior and polymorphism.
e Protocol: Heat from -20°C to 100°C at 5°C/min.

o Expected Result: A sharp endothermic peak at 36—38°C. Broadening indicates impurities
(free fatty acids) or partial oxidation.[1]

C. Gas Chromatography (GC-FID)

For quantitative purity assessment.[1][2]

» Derivatization: Not required for wax esters if high-temp column is used, but
transesterification to FAMEs (Fatty Acid Methyl Esters) and Fatty Alcohols is often performed
for component verification.[1][2]

e Column: DB-5ht (High temperature).[1]

Stability & Storage

Stearyl linoleate contains a bis-allylic methylene group (at C-11 of the linoleic chain), which is
highly susceptible to hydrogen abstraction and free radical oxidation.[1][2]

o Storage: -20°C under Argon or Nitrogen atmosphere.
o Additives: For formulation use, add 0.05% BHT (Butylated Hydroxytoluene) or

-Tocopherol to prevent autoxidation.[1][2]
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e Handling: Avoid heating above 60°C in open air.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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